molecular formula C17H28O3S B8615108 Ethyl 2,4,6-tri(propan-2-yl)benzenesulfonate CAS No. 7253-78-3

Ethyl 2,4,6-tri(propan-2-yl)benzenesulfonate

Cat. No.: B8615108
CAS No.: 7253-78-3
M. Wt: 312.5 g/mol
InChI Key: BPNGKKNDMBIPMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2,4,6-tri(propan-2-yl)benzenesulfonate is a useful research compound. Its molecular formula is C17H28O3S and its molecular weight is 312.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

7253-78-3

Molecular Formula

C17H28O3S

Molecular Weight

312.5 g/mol

IUPAC Name

ethyl 2,4,6-tri(propan-2-yl)benzenesulfonate

InChI

InChI=1S/C17H28O3S/c1-8-20-21(18,19)17-15(12(4)5)9-14(11(2)3)10-16(17)13(6)7/h9-13H,8H2,1-7H3

InChI Key

BPNGKKNDMBIPMR-UHFFFAOYSA-N

Canonical SMILES

CCOS(=O)(=O)C1=C(C=C(C=C1C(C)C)C(C)C)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-({3,4-Difluoro-2-[(2-fluoro-4-iodophenyl)amino]phenyl}carbonyl)-3-[2-(1,3-dioxolan-2-yl)-1-hydroxyethyl]azetidin-3-ol (148 mg, 0.262 mmol), was dissolved in dichloromethane (10 mL) and treated with 4-(dimethylamino)pyridine (38 mg, 0.31 mmol), triethylamine (0.036 mL, 0.262 mmol) and 2,4,6-triisopropylbenzenesulfonyl chloride (303 mg, 1.0 mmol) at 35° C. for 15 h. 2,4,6-Triisopropylbenzenesulfonyl chloride (100 mg, 0.33 mmol) was added and the mixture was stirred at 35° C. for 3.5 h. The mixture was adsorbed on to silica and purified by column chromatography (silica gel, 40-50% ethyl acetate in hexanes and then 100% ethyl acetate) to give 1-[1-({3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]phenyl}carbonyl)-3-hydroxyazetidin-3-yl]-dioxolan-2-yl)ethyl 2,4,6-tris(1-methylethyl)benzenesulfonate (30 mg, 0.0361 mmol, 14% yield): MS (EI) for C36H42F3IN2O7S: 831 (MH+).
Name
1-({3,4-Difluoro-2-[(2-fluoro-4-iodophenyl)amino]phenyl}carbonyl)-3-[2-(1,3-dioxolan-2-yl)-1-hydroxyethyl]azetidin-3-ol
Quantity
148 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
100 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0.036 mL
Type
reactant
Reaction Step Four
Quantity
303 mg
Type
reactant
Reaction Step Four
Quantity
38 mg
Type
catalyst
Reaction Step Four

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